Cas no 732939-58-1 (6-Sulfonaphthalene-1,4-dicarboxylic acid)

• Product Name: 6-Sulfonaphthalene-1,4-dicarboxylic acid
• CAS No: 732939-58-1
• Molecular Formula: C₁₂H₈O₇S
• Molecular Weight: 296.2527
• CID: 2083243
• PubChem ID: 20296755

6-Sulfonaphthalene-1,4-dicarboxylic acid Properties

Names and Identifiers

• 6-sulfonaphthalene-1,4-dicarboxylic acid
• 1,4-Naphthalenedicarboxylic acid, 6-sulfo-
• 6-sulfonaphthalene-1,9-dicarboxylicacid
• ML01063
• CS-0110745
• 732939-58-1
• YSZC152
• E81346
• SCHEMBL11336339
• 1,4-Naphthalenedicarboxylicacid,6-sulfo-
• MFCD32708517

• InChIKey： DIXLPXBXYWKJKT-UHFFFAOYSA-N
• Inchi： 1S/C12H8O7S/c13-11(14)8-3-4-9(12(15)16)10-5-6(20(17,18)19)1-2-7(8)10/h1-5H,(H,13,14)(H,15,16)(H,17,18,19)
• SMILES： S(C1C([H])=C([H])C2=C(C(=O)O[H])C([H])=C([H])C(C(=O)O[H])=C2C=1[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 295.999074g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 295.999074g/mol
• Monoisotopic Mass: 295.999074g/mol
• Topological Polar Surface Area: 137Ų
• Heavy Atom Count: 20
• Complexity: 506
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates